Cas no 1270402-04-4 (3-AMINO-3-[3-FLUORO-4-(TRIFLUOROMETHYL)PHENYL]PROPANENITRILE)

• Product Name: 3-AMINO-3-[3-FLUORO-4-(TRIFLUOROMETHYL)PHENYL]PROPANENITRILE
• CAS No: 1270402-04-4
• MF: C₁₀H₈F₄N₂
• MW: 232.177536010742
• CID: 5583210
• PubChem ID: 129945283
• Update Time: 2025-08-02

3-AMINO-3-[3-FLUORO-4-(TRIFLUOROMETHYL)PHENYL]PROPANENITRILE Chemical and Physical Properties

Names and Identifiers

• 3-AMINO-3-[3-FLUORO-4-(TRIFLUOROMETHYL)PHENYL]PROPANENITRILE
• Benzenepropanenitrile, β-amino-3-fluoro-4-(trifluoromethyl)-
• N15024
• 1270402-04-4

• Inchi： 1S/C10H8F4N2/c11-8-5-6(9(16)3-4-15)1-2-7(8)10(12,13)14/h1-2,5,9H,3,16H2
• InChI Key： SHQOSTNNSJSTFP-UHFFFAOYSA-N
• SMILES： FC1=C(C(F)(F)F)C=CC(=C1)C(CC#N)N

Computed Properties

• Exact Mass: 232.06236091g/mol
• Monoisotopic Mass: 232.06236091g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 49.8Ų

Additional information on 3-AMINO-3-[3-FLUORO-4-(TRIFLUOROMETHYL)PHENYL]PROPANENITRILE

Introduction to 3-AMINO-3-[3-FLUORO-4-(TRIFLUOROMETHYL)PHENYL]PROPANENITRILE (CAS No. 1270402-04-4)

3-AMINO-3-[3-FLUORO-4-(TRIFLUOROMETHYL)PHENYL]PROPANENITRILE is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique structural features and potential biological activities. This compound, identified by the Chemical Abstracts Service Number (CAS No.) 1270402-04-4, belongs to a class of molecules that incorporate both fluorinated aromatic rings and an amine functional group, making it a promising candidate for further investigation in drug discovery and development.

The molecular structure of this compound features a propenenitrile backbone substituted with a 3-fluoro-4-(trifluoromethyl)phenyl group at the third position and an amino group at the same position. The presence of fluorine atoms, particularly in the form of a trifluoromethyl group, is strategically important as it can influence the metabolic stability, lipophilicity, and binding affinity of the molecule when interacting with biological targets. Such structural motifs are frequently explored in modern medicinal chemistry due to their ability to enhance pharmacokinetic properties and improve therapeutic efficacy.

In recent years, there has been growing interest in fluorinated compounds for their role in developing next-generation therapeutics. The trifluoromethyl group, in particular, is well-documented for its ability to increase metabolic resistance, improve binding interactions with enzymes and receptors, and enhance overall drug-like properties. This has led to extensive research into molecules like 3-AMINO-3-[3-FLUORO-4-(TRIFLUOROMETHYL)PHENYL]PROPANENITRILE, which may serve as key intermediates or lead compounds in the synthesis of novel pharmaceutical agents.

One of the most compelling aspects of this compound is its potential application in the development of small-molecule inhibitors targeting various biological pathways. The combination of an amine group and a fluorinated aromatic ring suggests that it may exhibit inhibitory activity against enzymes or receptors involved in diseases such as cancer, inflammation, or infectious disorders. Current research in medicinal chemistry increasingly emphasizes the use of such multifunctional scaffolds to achieve higher selectivity and potency in drug design.

Recent studies have highlighted the importance of fluoroaromatic compounds in modulating biological processes at the molecular level. For instance, derivatives of phenyl rings substituted with fluorine atoms have been shown to alter electron distribution, thereby influencing binding affinities and receptor interactions. The specific substitution pattern in 3-AMINO-3-[3-FLUORO-4-(TRIFLUOROMETHYL)PHENYL]PROPANENITRILE—namely the presence of both fluorine and trifluoromethyl groups—may confer unique properties that make it particularly valuable for designing drugs with enhanced pharmacological profiles.

The pharmaceutical industry has increasingly recognized the value of fluorinated compounds due to their ability to improve drug candidate properties across multiple parameters. For example, fluorine atoms can increase binding enthalpy by enhancing hydrophobic interactions, while also providing resistance against enzymatic degradation. These characteristics are critical for ensuring that a drug remains effective within the human body after administration. As a result, compounds like 3-AMINO-3-[3-FLUORO-4-(TRIFLUOROMETHYL)PHENYL]PROPANENITRILE are being systematically investigated for their potential as pharmacological tools.

In academic research circles, this compound has been explored as a building block for more complex molecules with tailored biological activities. The ease with which it can be modified further—either through functional group interconversions or by appending additional moieties—makes it an attractive starting point for synthetic chemists aiming to develop novel therapeutic agents. Its incorporation into libraries of diverse chemical entities has already led to several promising hits in high-throughput screening campaigns targeting various disease-related proteins.

The synthesis of 3-AMINO-3-[3-FLUORO-4-(TRIFLUOROMETHYL)PHENYL]PROPANENITRILE involves sophisticated organic transformations that highlight the intersection of traditional organic chemistry with modern fluorination techniques. The introduction of fluorine atoms often requires specialized reagents or conditions to achieve high yields and purity, underscoring the technical expertise required for its preparation. However, advances in synthetic methodologies have made such processes more accessible, enabling broader exploration of its applications.

From a computational chemistry perspective, modeling studies have suggested that this compound may exhibit favorable interactions with specific biological targets due to its structural features. Molecular docking simulations have been performed using virtual screening platforms to predict potential binding modes within enzymes or receptors relevant to therapeutic intervention. These computational approaches complement experimental efforts by providing rapid assessments of molecular affinity and selectivity.

The growing body of literature on fluorinated pharmaceuticals underscores the versatility of 3-AMINO-3-[3-FLUORO-4-(TRIFLUOROMETHYL)PHENYL]PROPANENITRILE as a scaffold for drug discovery. Researchers are increasingly leveraging its unique chemical properties to design molecules with improved pharmacokinetic profiles and reduced side effects. As our understanding of how fluorine influences molecular behavior continues to evolve, so too will the applications of this compound in developing innovative treatments for human diseases.

In conclusion,3-AMINO-3-[3-FLUORO-4-(TRIFLUOROMETHYL)PHENYL]PROPANENITRILE (CAS No. 1270402-04-4) represents a significant advancement in pharmaceutical chemistry due to its well-designed molecular architecture and potential therapeutic applications. Its incorporation into ongoing research efforts promises to yield new insights into disease mechanisms while providing valuable tools for drug development. As interest in fluorinated compounds continues to rise across academia and industry,this compound stands out as a promising candidate worthy of further investigation.